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Emeguisin B was recently identified as one of several depsidone compounds in the medicinal mushroom

Ganoderma lucidum [1].

The analysis was performed using UHPLC/Q-TOF-MS/MS (Ultra-High Performance Liquid

Chromatography coupled with Quadrupole Time-of-Flight Tandem Mass Spectrometry), which is a high-

resolution and accurate mass technique [1]. The study specifically used high-resolution negative-mode

detection for this analysis [1].

Experimental Workflow

The diagram below outlines the general experimental workflow for identifying Emeguisin B as described in

the research.
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General workflow for the tentative identification of Emeguisin B from Ganoderma lucidum extract using

LC-MS/MS.

Summary of Available Data
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The table below summarizes the specific information available from the search results.

Aspect Available Information

Compound Class Depsidone [1]

Instrumentation UHPLC/Q-TOF-MS/MS [1]

Ionization Mode High-resolution negative-mode [1]

Biological Source Ganoderma lucidum (fruiting bodies) [1]

Extraction Solvent Ethyl Acetate [1]

Fragmentation Data Information not found in search results

Precise m/z Values Information not found in search results

Detailed LC Conditions Information not found in search results
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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